Cas no 89733-26-6 (Carbamic acid, (1-ethylpropyl)-, 2-propynyl ester)

• Product Name: Carbamic acid, (1-ethylpropyl)-, 2-propynyl ester
• CAS No: 89733-26-6
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• CID: 591018
• PubChem ID: 13292616
• Update Time: 2025-04-19

Carbamic acid, (1-ethylpropyl)-, 2-propynyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (1-ethylpropyl)-, 2-propynyl ester
• prop-2-ynyl N-pentan-3-ylcarbamate
• Prop-2-yn-1-yl pentan-3-ylcarbamate
• DTXSID70535238
• 89733-26-6

• Inchi： 1S/C9H15NO2/c1-4-7-12-9(11)10-8(5-2)6-3/h1,8H,5-7H2,2-3H3,(H,10,11)
• InChI Key： FUPZKLMWWNPDNZ-UHFFFAOYSA-N
• SMILES： O(CC#C)C(NC(CC)CC)=O

Computed Properties

• Exact Mass: 169.110278721g/mol
• Monoisotopic Mass: 169.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 38.3Ų